molecular formula C15H13NO4 B8405201 3-(4-Carboxybenzyloxy)benzamide

3-(4-Carboxybenzyloxy)benzamide

Cat. No.: B8405201
M. Wt: 271.27 g/mol
InChI Key: XSOICNDLWPQFGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Carboxybenzyloxy)benzamide is a useful research compound. Its molecular formula is C15H13NO4 and its molecular weight is 271.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13NO4

Molecular Weight

271.27 g/mol

IUPAC Name

4-[(3-carbamoylphenoxy)methyl]benzoic acid

InChI

InChI=1S/C15H13NO4/c16-14(17)12-2-1-3-13(8-12)20-9-10-4-6-11(7-5-10)15(18)19/h1-8H,9H2,(H2,16,17)(H,18,19)

InChI Key

XSOICNDLWPQFGW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OCC2=CC=C(C=C2)C(=O)O)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-(4-carboxymethylbenzyloxy)benzamide (Compound NU1041) (0.03 g; 0.1 mmol) was added methanol (3 ml) and aqueous sodium hydroxide (1M; 3 ml). This was warmed to 40° C., and the reaction monitored. Upon the disappearance of the starting material the solution was acidified (aqueous HCl dropwise), and extracted into ethyl acetate (3×30 ml). The organics were pooled, dried over magnesium sulphate, and the solvent removed under reduced pressure. This yielded a white crystalline solid.
Name
3-(4-carboxymethylbenzyloxy)benzamide
Quantity
0.03 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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